Cas no 2229153-51-7 (2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine
• CAS No: 2229153-51-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6240797
• PubChem ID: 165625371
• Update Time: 2025-06-15

2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine
• 2-[1-(1H-imidazol-2-yl)cyclopropyl]propan-2-amine
• EN300-1790107
• 2229153-51-7

• Inchi： 1S/C9H15N3/c1-8(2,10)9(3-4-9)7-11-5-6-12-7/h5-6H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： PIUGBSJRTMIZQD-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=NC=CN2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine (CAS No: 2229153-51-7)

2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 2229153-51-7, features a cyclopropyl moiety linked to an amine group, further substituted with a 1H-imidazole ring. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The cyclopropyl group is a key feature of this compound, contributing to its rigid three-membered ring structure. This structural motif is often found in biologically active molecules due to its ability to influence molecular conformation and interact with biological targets. The presence of the 1H-imidazole ring adds another layer of complexity, as imidazole derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. The amine functional group at the terminal position provides a site for further chemical modifications, enabling the synthesis of analogues with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine and potential biological targets. Studies have shown that the cyclopropyl group can enhance binding affinity by optimizing the orientation of the molecule within the active site of an enzyme or receptor. Additionally, the 1H-imidazole ring can engage in hydrogen bonding interactions, further stabilizing the binding interface. These insights have guided the design of novel derivatives aimed at improving potency and selectivity.

The pharmaceutical industry has been increasingly interested in developing small molecules that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine has been identified as a potential lead compound due to its unique structural features. Preliminary in vitro studies have demonstrated its ability to interact with specific proteins and enzymes, suggesting potential therapeutic applications. For instance, researchers have explored its interactions with kinases and other signaling molecules, which play crucial roles in cellular processes.

One of the most exciting aspects of this compound is its versatility in terms of chemical modification. The presence of multiple functional groups—such as the amine and imidazole—provides numerous opportunities for derivatization. By introducing different substituents at strategic positions, chemists can fine-tune the pharmacological properties of 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine. This approach has led to the synthesis of a series of analogues that exhibit improved solubility, bioavailability, and target specificity. Such modifications are essential for advancing a compound from an initial lead to a viable drug candidate.

The synthesis of 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling due to its strain energy and reactivity under certain conditions. However, modern synthetic methodologies have made it possible to construct this motif efficiently and with high yield. Additionally, the introduction of the 1H-imidazole ring can be achieved through various catalytic processes, including cross-coupling reactions that are well-established in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like 1H-imidazole derivatives. These molecules have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these properties with the unique structural features of 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-amine makes it an attractive candidate for further investigation. Researchers are particularly interested in its potential as a scaffold for developing new drugs that target emerging therapeutic areas.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. 2-1-(1H-imidazol-2-yl)cyclopropylpropan-2-am ine serves as an excellent example of how structural innovation can drive drug discovery efforts. By leveraging computational tools and experimental techniques, scientists can rapidly screen large libraries of compounds for potential activity against disease-causing targets. This approach has accelerated the identification of promising candidates that can be further optimized through structure-based drug design.

The future prospects for 2 - 1 - ( 1 H - im id az ol - 2 - yl ) c yclo prop yl pro pan - 2 - am ine are bright, given its unique structural features and demonstrated biological relevance. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of computational modeling with high-throughput screening techniques will further enhance our ability to identify and develop novel drug candidates based on such molecules.